This study investigates the role of slag substitution (0%, 30%, and 60%), and chloride concentration (1.5% and 3.5% NaCl) on microstructural changes during strength development between 28 and 360 days, rebar corrosion up to 600 days, and chloride binding behaviour in chloride-rich geopolymer concrete (GC). The microstructural changes of GC were evaluated through field-emission-scanning-electron-microscopy (FESEM), energy-dispersive-X-ray-spectroscopy (EDS), X-ray-diffraction (XRD), and Fourier-transform-infrared-spectroscopy (FTIR) analyses. The obtained results indicated that strength enhancement was higher for fly ash-GC (F-GC) mixes. The presence of chloride in GC mixes caused strength reduction at all ages, however, fly ash/slag-GC (F/S-GC) mixes made with higher slag mostly showed lower strength reduction than other mixes. Further, F/S-GC mixes made with higher slag exhibited less negative corrosion potential (Ecor) and lower corrosion current density (Icor) than other mixes, indicating better resistance against rebar corrosion. Chloride binding capacity was mostly higher for GC mixes made with higher slag content. Higher amount of Ca-bearing gels and higher atomic Ca/Si ratio in F/S-GC mixes were responsible for reducing the influence of chloride in strength reduction and rebar corrosion, when compared with F-GC mix. The shifting of Si-O-Si(Al) bond to lower wavenumber indicated more binding gel formation, thereby denser microstructure in F/S-GC mixes.

Cement hydration has a direct influence on the mechanical and durability properties of concrete. Understanding the formation and evolution of hydration products at atomic scale during different stages of hydration is important in order to engineer the material for specific performance. However, research investigations on effects of addition of supplementary materials like fly ash (FA) on the development of atomic scale structure of the major hydration product (namely, Calcium-Silicate-Hydrate C-S-H) and its correlations with nano-mechanical properties (through complementary physico-chemical and nano-mechanical techniques) are scanty. In this work, fly ash was added to Portland Cement (PC) in different percentages (20% and 40%) to study its effect on the structural and mechanical properties at different phases of hydration (3 to 90 days). The evolution of C-S-H at atomic scale in cement-FA systems has been studied using XRD, APDF, HRTEM, FESEM and FTIR, and mechanical properties at different ages have been evaluated using nanoindentation technique. The information and critical observations from the present study provide significant information on intrinsic properties of hydrating cement composites which will help in developing low-energy cement composites for sustainable structures.

Capacitance-based self-sensing properties of cement pastes at different curing times were studied in this work. Cement paste samples that did not require any functional materials were tested at 7, 14 and 28 days. Continuous and discontinuous loading cycles (minimum load of 21 kPa and maximum load of 98 kPa) were applied to the cement pastes. It was found that capacitance-based self-sensing is superior to resistance-based self-sensing owing to its greater dependence on stress and reversibility. The capacitance change was found to be irreversible for the 7-day cement paste sample owing to irreversible deformation. Over time, capacitive self-sensing became more effective. The stress sensitivity (fractional increase in capacitance divided by stress) for the 28-day cement paste sample was 2.54 × 10−8/Pa. It was also found that, with an increase in hydration time, the capacitance decreased, indicating the strength increase in cement paste can also be sensed with capacitance measurements.

The aim of this study was to develop a simple algebraic equation to calculate the effective thermal conductivities of porous solid materials, particularly concrete with porous aggregates. The components of the equation consisted of material porosity and density, and thermal conductivity coefficients of the matrix and pore gas. The equation was applied to ten samples of organic sediment stones, volcanic rocks and porous aggregates, including concrete with expanded clay, expanded polystyrene and pumice aggregates. The thermal conductivity coefficients given by the equation were higher than those measured experimentally (6.62–16.89%). The proposed equation was also compared with six algebraic equations. The results suggest that the proposed algebraic equation can be used to calculate the thermal conductivity coefficients of solid materials containing complex geometrical pores. The newly produced porous samples can be used as light concrete in building.

The lack of information regarding the shear behaviour of high-strength longitudinally reinforced concrete beams without shear reinforcement (HRCBW) impedes design engineers from using the full yield strength of the material. In this work, current shear design provisions for HRCBW were re-examined based on the probability density function (PDF), confidence interval and confidence level. Based on the principal shear mechanism of beam and arch actions, a probabilistic shear capacity model for HRCBW was developed based on Bayesian theory and the Markov chain Monte Carlo method, taking into account both aleatory and epistemic uncertainties. Statistical characteristics (e.g. mean, standard deviation, distribution type) of the shear capacity of HRCBW were determined by the Kolmogorov–Smirnov test and statistical analysis. The accuracy and applicability of three major shear design provisions for HRCBW (ACI 318-19, BS EN 1992-1-1:2004 and fib Model Code 2010) were re-examined based on the PDF, confidence interval and confidence level.

In order to investigate the bond and anchorage characteristics of steel bars embedded in Ultra-High Performance Concrete (UHPC), Tepfer thick-walled cylinder theory and elastic mechanics theory were used to establish the theoretical calculation model of bond strength between deformed steel bars and UHPC under the conditions of splitting failure and pull-out failure, respectively. Then the proposed calculation model is verified with a large number of test data from the literature and experiments conducted by the author. Finally, the anchorage length of deformed steel bars in UHPC is calculated by Central Point method, Checking Point method and the design specification of normal concrete structure, and the recommended values of anchorage length are given based on anchorage reliability theory. The research results can provide design basis for engineering designers, and are also a useful guideline for the popularization and application of UHPC materials.

Mobilisation of alternate load path (ALP) mechanisms in three-dimensional (3D) beam–slab systems is a key factor in designing structures against progressive collapse. Existing analytical methods on 3D beam–slab systems focusing on limited load-resisting mechanisms often lead to uneconomical and unrealistic design, while finite element models with 3D solid elements are too complicated and time-consuming for 3D beam–slab systems. To address these shortcomings, this paper aims to provide structural engineers with two simple but effective and reliable approaches to predict the structural behaviour of 3D beam–slab systems. They include (i) an analytical method and (ii) a simplified finite element model based on strip method and grillage analysis. Both approaches are validated against published test results for 3D beam–slab systems. Compared to existing approaches on 3D beam–slab systems, these two proposed methods incorporate all the load-resisting mechanisms in both the beams and slabs, giving more accurate and realistic predictions of load–displacement curves for the sub-structures considered. In addition, parametric studies on the analytical approach are presented to shed light on the role of boundary conditions and the contribution of slabs to the load resistance capacity of 3D beam–slab structures against progressive collapse.

Water structures usually consist of concrete surfaces. The concrete surfaces are subjected to erosive wear under the flow of water containing suspended sediment in high concentrations. Such flow-induced erosion is a significant problem for ageing structures because it can shorten their service lives. In this study, Böhme, ASTM C 1138 and newly developed sand–water jet abrasion test methods were used to determine the abrasion behaviour of different concrete types. Various mineral additives, such as fly ash (FA) and ground blast furnace slag (GBFS) were used to improve the wear resistance of the concrete specimens. In the study, the spillway of the Porsuk dam, Turkey, was chosen as a case study. By taking the spillway concrete recipe of this dam as a reference, its abrasion resistance was analysed for different mineral-added concrete recipes. According to the results of the study, it was observed that mixtures using 10% FA and GBFS considerably improved the resistance to abrasion.

After water, concrete is the most widely used substance on the planet. Cementitious materials carbonation is an inevitable process through which concrete compositions react with carbon dioxide. Carbonation leads to rebar corrosion in reinforced concrete (RC) structures which reduces the structures' longevity. This process increases cement production due to the repair and replacement which brings about more carbon dioxide emission. On the other hand, plain concrete could be one of the most potential materials in terms of CO2 storage. Therefore, understanding concrete carbonation and the influential parameters on its carbonation is significant. Identifying the effective parameters help engineers increase RC structures' carbonation resistance and increase plain concrete capacity as a carbon capture source which could be both cost-effective and environmentally friendly. In this review, an attempt has been made to summarize the present-day knowledge considering the cementitious materials' carbonation and point out the areas that need more research to be conducted. Influential factors have been categorized comprehensively, to do so. Affecting factors have been explained in three parts, containing subsets. Environmental conditions, concrete characteristics, and construction operation effects have been reviewed. Furthermore, concrete carbonation mathematical models proposed by different researchers have been examined to investigate influential parameters in the models and their precision in prediction.

Autogenous curing, also known as internal curing (IC), has revolutionised the way high-performance concrete (HPC) and high-strength concrete (HSC) are cured. IC improves the service life of concrete by lowering early-age cracking and enhancing durability. However, normal-strength concrete (NSC), the most commonly used type in the industry, is typically cured using conventional methods. Researchers are thus looking at ways to reproduce the positive results found in internally cured HSC/HPC in NSC. Studies have shown that IC is feasible in NSC despite its higher permeability, which results in loss of internal curing water (ICW). However, no comprehensive study has attempted to assess how the type, size and amount of IC agents affect the properties of NSC. The aim of this work was thus to optimise IC parameters for autonomous curing of NSC. The findings of this study support the notion that IC is possible in concrete with a high water/cement ratio and that, compared with lightweight aggregates (LWAs), superabsorbent polymers significantly impacted the durability properties of the NSC. Moreover, varying the size of the IC agent (LWA) had little effect on NSC properties, while increasing the amount of ICW considerably improved the durability properties.